Cas no 245662-16-2 (8-hydroxy-4-methoxy-9H-Pyrido[3,4-b]indole-1-carbonitrile)
245662-16-2 structure
Product Name:8-hydroxy-4-methoxy-9H-Pyrido[3,4-b]indole-1-carbonitrile
CAS No:245662-16-2
MF:C14H12N2O2
MW:240.257283210754
CID:1109712
PubChem ID:10776426
Update Time:2025-04-20
8-hydroxy-4-methoxy-9H-Pyrido[3,4-b]indole-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 8-hydroxy-4-methoxy-9H-Pyrido[3,4-b]indole-1-carbonitrile
- 245662-16-2
- DB-360028
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- Inchi: 1S/C14H12N2O2/c1-8-7-15-13(14(17)18-2)12-11(8)9-5-3-4-6-10(9)16-12/h3-7,16H,1-2H3
- InChI Key: FMMXEVPTNMDQKU-UHFFFAOYSA-N
- SMILES: O(C)C(C1C2=C(C(C)=CN=1)C1C=CC=CC=1N2)=O
Computed Properties
- Exact Mass: 240.089877630g/mol
- Monoisotopic Mass: 240.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 55Ų
8-hydroxy-4-methoxy-9H-Pyrido[3,4-b]indole-1-carbonitrile Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
245662-16-2 (8-hydroxy-4-methoxy-9H-Pyrido[3,4-b]indole-1-carbonitrile) Related Products
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